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Compound of Interest

Compound Name: Eugenyl benzoate

Cat. No.: B181212 Get Quote

An In-depth Technical Guide to the Chemical Structure of Eugenyl Benzoate

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and spectroscopic characterization of Eugenyl benzoate. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Chemical Identity and Properties
Eugenyl benzoate, a benzoate ester of eugenol, is a chemical compound with applications in

the flavor and fragrance industry and as a subject of study in medicinal chemistry.[1][2]

Table 1: Chemical and Physical Properties of Eugenyl benzoate
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Property Value Source

IUPAC Name
(2-methoxy-4-prop-2-

enylphenyl) benzoate
[1]

Synonyms

4-Allyl-2-methoxyphenyl

benzoate, Eugenol benzoate,

Benzoyl eugenol

[1]

Molecular Formula C₁₇H₁₆O₃ [1]

Molecular Weight 268.31 g/mol [1]

CAS Number 531-26-0 [1]

Appearance White needles [1]

Melting Point 63-72 °C [1]

SMILES
COC1=C(C=CC(=C1)CC=C)O

C(=O)C2=CC=CC=C2
[1]

InChI

InChI=1S/C17H16O3/c1-3-7-

13-10-11-15(16(12-13)19-

2)20-17(18)14-8-5-4-6-9-

14/h3-6,8-12H,1,7H2,2H3

[1]

Chemical Structure
The chemical structure of Eugenyl benzoate consists of a benzoate group attached to the

hydroxyl group of eugenol. The structure is depicted in the diagram below.
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Chemical Structure of Eugenyl benzoate
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Caption: Chemical structure of Eugenyl benzoate.

Synthesis of Eugenyl benzoate
Eugenyl benzoate is typically synthesized via the esterification of eugenol with benzoyl

chloride in the presence of a base.

Experimental Protocol: Synthesis of Eugenyl benzoate
This protocol is based on the Schotten-Baumann reaction conditions.

Materials:

Eugenol (1.0 g, 6.09 mmol)
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10% aqueous sodium hydroxide (20 mL)

Benzoyl chloride (2 mL, 17.18 mmol)

Ethanol (for recrystallization)

Deionized water

Procedure:

In a 50 mL conical flask, dissolve eugenol (1.0 g) in 20 mL of 10% aqueous sodium

hydroxide with swirling.

Add benzoyl chloride (2 mL) in 1.0 mL portions to the flask with constant shaking.

Stopper the flask and continue to shake the contents for 5 minutes.

Collect the resulting solid product by suction filtration.

Wash the crude product with deionized water (5 mL).

Recrystallize the crude product from ethanol to obtain pure Eugenyl benzoate as white

needles.[1]

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of Eugenyl benzoate.
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Synthesis Workflow of Eugenyl benzoate
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Caption: Synthesis workflow for Eugenyl benzoate.
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Spectroscopic Data
The structure of Eugenyl benzoate is confirmed by various spectroscopic methods.

Table 2: Spectroscopic Data for Eugenyl benzoate

Technique Data Source

¹H NMR (CDCl₃)

δ (ppm): 7.82 (d, 2H), 7.59 (t,

1H), 7.42 (t, 2H), 7.06 (d, 1H),

6.85 (d, 1H), 6.83 (dd, 1H),

5.95 (m, 1H), 5.07 (d, 1H),

5.04 (d, 1H), 3.80 (s, 3H), 3.36

(d, 2H)

[1]

FT-IR

The presence of a C=O

stretching band for the ester

group is a characteristic

feature.

[3]

Mass Spectrometry
Molecular Ion Peak (M⁺) at

m/z 268
[3]

Biological Activity of Derivatives
While specific signaling pathways for Eugenyl benzoate are not extensively documented,

derivatives of Eugenyl benzoate have been investigated for their potential as BCL-2 inhibitors

in colorectal cancer.[4][5]

Logical Relationship: Eugenyl Benzoate Derivatives as
BCL-2 Inhibitors
The diagram below illustrates the logical relationship in the investigation of Eugenyl benzoate
derivatives as potential anticancer agents.
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Logical Flow for Investigating Eugenyl benzoate Derivatives
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Caption: Logical workflow for the development of Eugenyl benzoate derivatives as BCL-2

inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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